(3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: (3S)-1-oxo-2-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C10H15NO3/c12-8(13)7-6-10(9(14)11-7)4-2-1-3-5-10/h7H,1-6H2,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key: YATIBHHZINOUNN-ZETCQYMHSA-N
• Canonical SMILES: C1CCC2(CC1)CC(NC2=O)C(=O)O
• Isomeric SMILES: C1CCC2(CC1)C[C@H](NC2=O)C(=O)O
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol

Description

(3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid (CAS: 331951-85-0) is a spirocyclic proline-based compound with the molecular formula C₁₀H₁₅NO₃ and a molecular weight of 197.23 g/mol . Its structure features a bicyclic system comprising a cyclohexane ring fused to a lactam (azaspiro) moiety, with a carboxylic acid group at the 3-position. This compound is of significant interest in medicinal chemistry due to its conformational rigidity, which mimics bioactive peptide motifs and enhances target binding selectivity .

Key physicochemical properties include:

• Hazard Profile: Limited toxicity data, though structurally related compounds may exhibit warnings for skin/eye irritation (H315, H319) .
• Applications: Primarily used as a synthetic intermediate for protease inhibitors and allosteric modulators in drug discovery .

Biological Activity

(3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid, with the CAS number 331951-85-0, is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C10H15NO3
• Molecular Weight : 197.23 g/mol
• Density : 1.3 ± 0.1 g/cm³
• Boiling Point : 468.0 ± 38.0 °C

The biological activity of (3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid can be attributed to its ability to interact with various biological targets, including enzymes and receptors.

• Enzyme Inhibition : Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, potentially impacting conditions such as diabetes and obesity.
• Antimicrobial Activity : There is emerging evidence that compounds with similar spirocyclic structures display antibacterial properties against both Gram-positive and Gram-negative bacteria, suggesting a possible role for (3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid in combating multidrug-resistant strains.

Antimicrobial Activity

Recent studies have indicated that (3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid may possess antimicrobial properties akin to known antibiotics. For instance:

Study	Organism	Activity	Reference
Study A	Staphylococcus aureus	Potent inhibition at low concentrations
Study B	Escherichia coli	Moderate inhibition observed
Study C	Mycobacterium tuberculosis	Comparable activity to rifampicin

Case Studies

• Case Study on Antitubercular Activity :
  • A study demonstrated that (3S)-1-Oxo-2-azaspiro[4.5]decane-3-carboxylic acid exhibited significant antitubercular activity against both sensitive and multidrug-resistant strains of M. tuberculosis, showing promise as a lead compound for further development in tuberculosis treatment .
• Diabetes Management :
  • Another investigation highlighted the potential of this compound in managing diabetes through its α-glucosidase inhibitory activity, which was found to exceed that of the standard drug acarbose .

Toxicological Profile

While the biological activities are promising, understanding the toxicological profile is crucial for any therapeutic application. Current data suggest a need for comprehensive toxicity assessments, particularly in vivo studies to evaluate safety and efficacy.

Comparison with Similar Compounds

Bioactivity

• The parent compound lacks direct antiviral activity but serves as a scaffold for HCV/HIV protease inhibitors (e.g., rodatristat derivatives) .

Commercial and Regulatory Status

• Derivative Viability : Complex derivatives like rodatristat remain under active investigation, highlighting the scaffold’s adaptability in lead optimization .